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Compound of Interest

Compound Name: Leucettinib-21

Cat. No.: B12389899

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of
Leucettinib-21, a potent and selective inhibitor of the dual-specificity tyrosine-phosphorylation-
regulated kinase 1A (DYRKZ1A). The protocols and data presented are intended to guide
researchers in designing and executing in vivo studies to evaluate the efficacy and
pharmacokinetics of this compound in various animal models.

Overview of Leucettinib-21

Leucettinib-21 is a small molecule inhibitor of DYRK1A, a kinase implicated in the
pathophysiology of several conditions, including Down syndrome and Alzheimer's disease.[1][2]
[3] Overexpression of DYRK1A is associated with cognitive deficits, and its inhibition is a
promising therapeutic strategy.[1][2] Preclinical studies in various animal models have
demonstrated the potential of Leucettinib-21 to ameliorate disease-related phenotypes.[4][5]

[6]

Quantitative Data Summary

The following tables summarize the reported dosages of Leucettinib-21 used in various animal
models and study types.

Table 1: Leucettinib-21 Dosage in Rodent Models
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Table 2: Leucettinib-21 Dosage in Non-Rodent Models

| Animal Model | Application | Dosage | Administration Route | Duration | Vehicle | Reference | |

- | === | :--- | :--- | :--- | :--- | | Minipig | Toxicology | Up to 100 mg/kg | Oral | 28 days | Not

Specified |[7] |

Signaling Pathway

Leucettinib-21 exerts its therapeutic effects by inhibiting the kinase activity of DYRK1A. This

inhibition modulates the phosphorylation state and activity of several downstream targets

involved in cell cycle progression, transcription, and signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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